Cas no 2138019-29-9 (rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine)

Technical Introduction: rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine is a chiral pyrrolidine derivative featuring a 3-propylphenyl substituent and a methyl group at the 3-position of the pyrrolidine ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its stereochemical complexity, which may influence binding affinity and selectivity in biological systems. The presence of both amine and aromatic functionalities enhances its potential as a versatile intermediate for the synthesis of bioactive molecules. Its defined stereochemistry (rac-(3R,4S)) allows for targeted exploration of enantioselective interactions, making it valuable for structure-activity relationship (SAR) studies and drug development. The propylphenyl group further contributes to lipophilicity, potentially improving membrane permeability.
rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine structure
2138019-29-9 structure
Product Name:rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine
CAS No:2138019-29-9
MF:C14H22N2
MW:218.337883472443
CID:5900403
PubChem ID:165467776
Update Time:2025-06-08

rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine
    • 2138019-29-9
    • EN300-803825
    • Inchi: 1S/C14H22N2/c1-3-5-11-6-4-7-12(8-11)13-9-16-10-14(13,2)15/h4,6-8,13,16H,3,5,9-10,15H2,1-2H3/t13-,14+/m0/s1
    • InChI Key: LDPYQMUJUQIXJD-UONOGXRCSA-N
    • SMILES: N1C[C@@H](C2C=CC=C(CCC)C=2)[C@@](C)(C1)N

Computed Properties

  • Exact Mass: 218.178298710g/mol
  • Monoisotopic Mass: 218.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38Ų

rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine Pricemore >>

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Additional information on rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine

Introduction to rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine (CAS No. 2138019-29-9)

rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine (CAS No. 2138019-29-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities and potential therapeutic applications. The unique stereochemistry and structural features of rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine make it a valuable candidate for various drug discovery and development efforts.

The chemical structure of rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine consists of a pyrrolidine ring with a methyl group at the 3-position and a 3-propylphenyl substituent at the 4-position. The racemic nature of this compound implies that it is a mixture of two enantiomers, (3R,4S) and (3S,4R), which can exhibit different biological properties due to their distinct spatial configurations. Understanding the stereochemical properties of this compound is crucial for optimizing its pharmacological profile and developing effective therapeutic agents.

Recent studies have highlighted the potential of rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. Specifically, it has been found to modulate neurotransmitter systems involved in conditions such as anxiety and depression. The ability to influence these systems makes rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine a promising lead compound for the development of novel anxiolytic and antidepressant drugs.

In addition to its potential in neurological disorders, rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine has also shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound possesses anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and asthma. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway.

The synthesis of rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine has been optimized through various synthetic routes, allowing for efficient large-scale production. One notable method involves the use of asymmetric catalysis to achieve high enantiomeric purity, which is essential for pharmaceutical applications where enantiomeric purity can significantly impact drug efficacy and safety. The development of these synthetic methods has facilitated further preclinical and clinical studies to evaluate the safety and efficacy of this compound.

Clinical trials are currently underway to assess the therapeutic potential of rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine. Early results from phase I trials have shown promising safety profiles and pharmacokinetic properties. These findings have paved the way for more advanced clinical trials to explore its efficacy in treating specific medical conditions. The ongoing research aims to provide a comprehensive understanding of the compound's mechanism of action, pharmacodynamics, and potential side effects.

In conclusion, rac-(3R,4S)-3-methyl-4-(3-propylphenyl)pyrrolidin-3-amine (CAS No. 2138019-29-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique stereochemistry and biological activities make it an attractive candidate for drug discovery and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for neurological disorders, inflammatory diseases, and other conditions.

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